Cas no 2228947-80-4 (3-(cyclohexylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(cyclohexylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2228947-80-4
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5778158
• PubChem ID: 165662033
• Update Time: 2025-10-30

3-(cyclohexylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohexylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1793742
• 2228947-80-4

• Inchi： 1S/C12H18N2O2/c1-14-11(12(15)16)8-10(13-14)7-9-5-3-2-4-6-9/h8-9H,2-7H2,1H3,(H,15,16)
• InChI Key： JGVYCVYCIORQGF-UHFFFAOYSA-N
• SMILES： OC(C1=CC(CC2CCCCC2)=NN1C)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(cyclohexylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid

3-(Cyclohexylmethyl)-1-methyl-1H-pyrazole-5-carboxylic Acid: A Comprehensive Overview

The compound 3-(cyclohexylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228947-80-4) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a pyrazole ring substituted with a cyclohexylmethyl group and a methyl group at specific positions. The carboxylic acid functionality further enhances its versatility, making it a valuable building block for advanced chemical synthesis.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly due to their ability to modulate key biological targets such as kinases, ion channels, and receptors. The cyclohexylmethyl group in this compound introduces steric bulk and hydrophobicity, which can be advantageous in optimizing pharmacokinetic properties. Moreover, the 1-methyl substitution on the pyrazole ring contributes to increased stability and potentially improved bioavailability.

One of the most promising applications of 3-(cyclohexylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid lies in its use as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel anti-inflammatory agents. By leveraging the reactivity of the carboxylic acid group, chemists can readily incorporate this compound into larger molecular frameworks, enabling the creation of compounds with enhanced therapeutic potential.

Another area of active research involves the evaluation of this compound's environmental impact and biodegradability. As concerns about sustainability grow, there is a pressing need for chemicals that can be efficiently metabolized or decomposed without causing harm to ecosystems. Preliminary studies suggest that 3-(cyclohexylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid exhibits favorable biodegradation profiles under controlled conditions, making it a candidate for eco-friendly chemical processes.

In terms of synthesis, this compound can be prepared via a variety of routes, including nucleophilic aromatic substitution and coupling reactions. The choice of methodology often depends on the availability of starting materials and the desired scale of production. Recent advancements in catalytic techniques have further streamlined its synthesis, reducing costs and improving yields.

Looking ahead, the continued exploration of 3-(cyclohexylmethyl)-1-methyl-1H-pyrazole-5-carboxylic acid is expected to yield new insights into its functional properties and practical applications. Its role as a versatile building block in organic chemistry ensures that it will remain a focal point for researchers seeking innovative solutions across diverse industries.